Cas no 24870-10-8 ((2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid)

(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid is a conjugated enamide derivative characterized by its α,β-unsaturated carboxylic acid functionality and a 4-methoxyphenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules or functionalized polymers. Its electron-rich aromatic moiety and reactive double bond enable selective modifications, such as Michael additions or nucleophilic substitutions. The presence of both amide and carboxyl groups enhances its utility in peptide coupling or metal coordination chemistry. High purity grades ensure consistent performance in research applications. Stability under controlled conditions and well-documented reactivity make it a reliable choice for exploratory and process chemistry.
